Cas no 5814-06-2 (2,4-Dichlorobenzhydrazide)

• Product Name: 2,4-Dichlorobenzhydrazide
• CAS No: 5814-06-2
• MF: C₇H₆Cl₂N₂O
• MW: 205.04133939743
• MDL: MFCD00025113
• CID: 85458
• PubChem ID: 138596
• Update Time: 2025-11-02

2,4-Dichlorobenzhydrazide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorobenzhydrazide
• 2,4-DICHLOROBENZOIC ACID HYDRAZIDE
• 2,4-DICHLOROBENZOIC HYDRAZIDE
• 2,4-DICHLOROBENZOHYDRAZIDE
• SPECS AG-205
• 2,4-Dichlorobenzoylhydrazine
• QOJQHOGSXXSMKX-UHFFFAOYSA-N
• 2,4-dichlorobenzenecarbohydrazide
• NSC150855
• MLS000391451
• 2,4-Dichlor-benzoyl-hydrazin
• HMS2609L22
• BBL022915
• STK043538
• SBB041050
• 6016AE
• VZ22543
• Ben
• D90344
• 5814-06-2
• MFCD00025113
• AKOS000117484
• D4867
• CHEMBL1569567
• Benzoic acid, 2,4-dichloro-, hydrazide
• NSC-150855
• MS-11484
• 2,4-dichlorobenzoic acid hydrazide pound>>2,4-Dichlorobenzoic Hydrazide
• FT-0635866
• NCGC00246099-01
• Z56995175
• SMR000260487
• SCHEMBL1127878
• EN300-10115
• AG-205/15424553
• BCP30016
• NSC 150855
• CCG-53798
• SR-01000642942-1
• DTXSID00206883
• F1567-0168
• DB-019908
• SY048443

• MDL： MFCD00025113
• Inchi： 1S/C7H6Cl2N2O/c8-4-1-2-5(6(9)3-4)7(12)11-10/h1-3H,10H2,(H,11,12)
• InChI Key： QOJQHOGSXXSMKX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NN)=O)Cl
• BRN： 2092018

Computed Properties

• Exact Mass: 203.98600
• Monoisotopic Mass: 203.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.455
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.605
• PSA: 55.12000
• LogP: 2.68810
• Solubility: Not determined

2,4-Dichlorobenzhydrazide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,4-Dichlorobenzhydrazide

Comprehensive Guide to 2,4-Dichlorobenzhydrazide (CAS No. 5814-06-2): Properties, Applications, and Industry Insights

2,4-Dichlorobenzhydrazide (CAS No. 5814-06-2) is a specialized organic compound widely recognized for its role in chemical synthesis and industrial applications. This white to off-white crystalline powder belongs to the hydrazide class, featuring two chlorine substituents at the 2 and 4 positions of the benzene ring. Its molecular formula, C₇H₆Cl₂N₂O, and precise structure make it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Researchers frequently search for "2,4-Dichlorobenzhydrazide uses" or "CAS 5814-06-2 solubility," reflecting growing interest in its functional versatility.

The compound’s thermal stability and reactivity with carbonyl groups have made it a focus in modern organic chemistry. Recent studies highlight its potential in designing photoactive materials and biodegradable polymers, aligning with global sustainability trends. Environmental concerns drive queries like "eco-friendly alternatives to 2,4-Dichlorobenzhydrazide," though its low volatility and controlled degradation profile position it favorably under regulatory frameworks like REACH. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a detail often sought in "2,4-Dichlorobenzhydrazide analysis methods" searches.

In pharmaceutical contexts, 2,4-Dichlorobenzhydrazide serves as a precursor for antimicrobial agents and enzyme inhibitors. Its mechanism of action involves disrupting microbial cell walls, a topic explored in "2,4-Dichlorobenzhydrazide mechanism" queries. The compound’s synergistic effects with antibiotics are under investigation, coinciding with rising demand for novel antimicrobial solutions amid antibiotic resistance concerns. Safety data sheets emphasize proper handling to avoid inhalation or skin contact, though it is not classified as hazardous under standard protocols.

Industrial-scale synthesis of CAS 5814-06-2 typically involves condensation reactions between 2,4-dichlorobenzoic acid derivatives and hydrazine hydrate. Optimizing yield and minimizing byproducts are key challenges, as reflected in searches for "2,4-Dichlorobenzhydrazide synthesis optimization." Advances in green chemistry have introduced catalytic methods to reduce waste, resonating with industry shifts toward circular economy models. Storage recommendations include cool, dry conditions in airtight containers to prevent hydrolysis—a detail critical for purchasers querying "2,4-Dichlorobenzhydrazide storage guidelines."

Emerging applications in electronic materials and catalysis further expand the compound’s relevance. For instance, its incorporation into OLED precursors leverages its electron-withdrawing properties, a niche explored in "2,4-Dichlorobenzhydrazide in optoelectronics" discussions. Patent databases reveal ongoing innovations, particularly in high-performance coatings and adhesive formulations, where its compatibility with epoxy resins is prized. These developments align with market trends toward multifunctional additives.

Regulatory compliance remains a priority for users of 5814-06-2. While not restricted, its handling falls under general chemical safety guidelines. Queries like "2,4-Dichlorobenzhydrazide regulatory status" indicate user awareness of evolving standards. Third-party certifications such as ISO 9001 often accompany high-purity batches, ensuring consistency for critical applications. The compound’s low ecotoxicity and absence from major restriction lists bolster its adoption in environmentally sensitive sectors.

In summary, 2,4-Dichlorobenzhydrazide (CAS No. 5814-06-2) exemplifies the intersection of specialty chemistry and industrial innovation. From drug development to advanced materials, its utility continues to grow, supported by rigorous research and adaptive manufacturing practices. As sustainability and efficiency dominate chemical discourse, this compound’s balanced profile ensures its enduring relevance across scientific and commercial landscapes.